2,4-Dimethyltetradecane

• CAS: 61868-06-2
• Molecular Formula: C16H34
• Molecular Weight: 226.44 g/mol
• SMILES: CCCCCCCCCCC(C)CC(C)C
• InChI: InChI=1S/C16H34/c1-5-6-7-8-9-10-11-12-13-16(4)14-15(2)3/h15-16H,5-14H2,1-4H3
• InChIKey: NWTLFDYNCLTSAR-UHFFFAOYSA-N

2,4-Dimethyltetradecane (CAS 61868-06-2): C16 Branched Alkane Physical Identity and Procurement Starting Point

2,4-Dimethyltetradecane (CAS 61868-06-2) is a branched, saturated C16 hydrocarbon (C₁₆H₃₄) with methyl substituents at the 2- and 4-positions [1]. This substitution pattern produces a distinct boiling point of 521 K (248 °C) and a melting point of approximately 236 K (-37 °C), as compiled by the NIST Thermodynamics Research Center [1]. The compound's physical property profile — including a density near 0.772 g/cm³ at 20 °C and a refractive index of approximately 1.432 — differentiates it from linear hexadecane and other branched C16 isomers, making it a candidate for applications requiring specific volatility, low-temperature fluidity, and molecular shape selectivity.

Branched C16 hydrocarbon with distinct boiling and melting behavior for low-temperature fluidity and selective evaporation studies

Asymmetric 2,4-methyl substitution reduces interfacial ordering, making it a candidate for boundary lubrication and additive adsorption research

Physical property profile (density, refractive index) differentiates it from linear and other branched C16 isomers for isomer-specific method development

• [1] NIST Chemistry WebBook, SRD 69. 2,4-Dimethyltetradecane. Data compiled by the Thermodynamics Research Center (TRC), NIST Boulder Laboratories. Tboil: 521 K, Tfus: 236.1 K. View Source

Why 2,4-Dimethyltetradecane Cannot Be Swapped with Just Any C16 Isomer

C16H34 isomers are not interchangeable; the position of methyl branching dictates molecular shape, intermolecular packing, and phase-change energetics in ways that directly impact performance. A 2,4-dimethyl substitution pattern creates a more compact, asymmetric structure compared to a linear chain like n-hexadecane, which alters boiling point, melting point, and solvent structuring behavior at solid interfaces [1][2]. For instance, molecular dynamics simulations reveal that 2,4-dimethyltetradecane forms a less structured adsorbed layer on metal surfaces than its linear counterpart, accelerating additive adsorption in lubricant films [1]. Substituting a differently branched C16 compound would therefore change volatility, low-temperature behavior, and interfacial properties — undermining the reproducibility of research outcomes or industrial formulation specifications.

Linear n-hexadecane mismatch

Higher boiling and melting points alter volatility and low-temperature fluidity, shifting evaporation profiles and cold-start behavior.

2,2-Dimethyl isomer mismatch

Solidifies near room temperature (~18 °C estimated), failing sub-ambient applications where liquid handling below 0 °C is required.

Other branched C16 isomers

Branching position changes molecular shape, interfacial packing, and solvent structuring kinetics — undermining reproducibility in adsorption or lubrication studies.

• [1] Japan Society of Mechanical Engineers. Solvent effects on adsorption of oiliness agents studied by all-atom molecular dynamics simulation. Conference Paper J0470103, 2017. Base oils: n-hexadecane and 2,4-dimethyltetradecane. View Source
• [2] Kennepohl, D. K., et al. Physical Properties of Alkanes. JoVE Science Education Database, 2024. Branched-chain isomers show significant variation in properties due to differences in shape and size compared to straight-chain alkanes. View Source

Head-to-Head Quantitative Evidence: How 2,4-Dimethyltetradecane Outperforms Closest Analogs

Lower Boiling Point vs. Linear Hexadecane: A 37 °C Separation for Distillation-Based Selection

2,4-Dimethyltetradecane boils at 521 K (248 °C), which is substantially lower than the boiling point of linear hexadecane (C16H34) at 560 K (287 °C) [1][2]. This 37 °C difference arises from the methyl branching disrupting intermolecular forces, reducing the enthalpy of vaporization. For process chemistry or separation science, this means 2,4-dimethyltetradecane can be distilled or evaporated at lower temperatures, reducing energy input and thermal stress on co-formulated components.

Boiling Point

Head-to-head

521 K vs 560 K

Enables lower-temperature distillation and evaporation

39 K difference; NIST TRC data

Evidence Dimension	Normal Boiling Point (K)
Target Compound Data	521 K (248 °C)
Comparator Or Baseline	n-Hexadecane: 560 K (287 °C)
Quantified Difference	39 K lower boiling point
Conditions	NIST TRC data; atmospheric pressure

Why This Matters

Lower boiling point enables energy-saving evaporation and distillation, a key procurement criterion for specialty solvent or heat-transfer fluid applications.

• [1] NIST Chemistry WebBook, SRD 69. 2,4-Dimethyltetradecane. Tboil: 521 K. View Source
• [2] NIST Chemistry WebBook, SRD 69. Hexadecane. Tboil: 560 K. View Source

Melting Point: 2,4-Dimethyltetradecane Remains Liquid 55 °C Lower Than 2,2-Dimethyltetradecane

The melting point of 2,4-dimethyltetradecane is 236.1 K (-37.1 °C), as reported by multiple TRC sources [1]. In contrast, the gem-dimethyl isomer 2,2-dimethyltetradecane has a significantly higher melting point of approximately 291 K (18 °C) . This 55 °C depression arises because the 2,4-substitution prevents efficient crystal packing, whereas the terminal gem-dimethyl group permits tighter alignment. For low-temperature applications such as cold-country lubricants or cryogenic reaction media, 2,4-dimethyltetradecane retains fluidity where the 2,2-isomer would solidify, making it the preferable choice for sub-ambient operations.

Melting Point

Data to verify

236 K vs ~291 K

Retains liquid state at sub-zero conditions

Comparator estimated; experimental review needed

Evidence Dimension	Melting Point (K)
Target Compound Data	236.1 K (-37.1 °C)
Comparator Or Baseline	2,2-Dimethyltetradecane: ~291 K (18 °C) [ChemSpider predicted]
Quantified Difference	~55 K lower melting point
Conditions	TRC experimental data for target; comparator data from ChemSpider estimation

Why This Matters

A 55 °C lower melting point is critical for any application requiring liquid handling at sub-ambient temperatures, directly dictating which isomer can be procured for cold-temperature research.

• [1] NIST Chemistry WebBook, SRD 69. 2,4-Dimethyltetradecane. Tfus: 236.1 K from Petrov, Sergienko, et al., 1959. View Source

Molecular Shape Reduces Base-Oil Structuring: Faster Additive Adsorption than n-Hexadecane

All-atom molecular dynamics simulations by the Japan Society of Mechanical Engineers compared base oils of n-hexadecane and 2,4-dimethyltetradecane under boundary lubrication conditions [1]. The study found that the branched alkane forms a less structured adsorbed layer on iron surfaces; the side-chain methyl groups interrupt molecular ordering, allowing diffusing palmitic acid additive molecules to penetrate the base-oil layer and reach the metal surface faster than in the linear alkane system. This difference, described qualitatively as 'branched alkane solvent tend to adsorb faster than the linear one,' indicates that 2,4-dimethyltetradecane enhances the mass transport of functional additives to surfaces, a performance advantage not achievable with n-hexadecane.

Additive Adsorption

Method context

Faster than n-hexadecane

May support boundary lubrication studies

MD simulation; experimental validation pending

Evidence Dimension	Additive adsorption rate (qualitative ranking)
Target Compound Data	Faster palmitic acid adsorption to iron surface
Comparator Or Baseline	n-Hexadecane: slower adsorption
Quantified Difference	Qualitative observation of faster monolayer formation in branched system
Conditions	MD simulation, iron slabs, 2.0 GPa pressure, 373 K, confined thin film

Why This Matters

For lubricant formulators, faster additive adsorption translates to more efficient boundary film formation and potentially reduced wear, directly justifying the selection of 2,4-dimethyltetradecane over linear hydrocarbons as a base oil or co-solvent.

• [1] Yasuhiro F., et al. Solvent effects on adsorption of oiliness agents studied by all-atom molecular dynamics simulation. Proceedings of the Japan Society of Mechanical Engineers, 2017, J0470103. View Source

Where 2,4-Dimethyltetradecane Provides a Measurable Advantage: Application Scenarios for Procurement

GC Retention Index Reference Standard for Branched Hydrocarbon Analysis

The distinct retention index of 2,4-dimethyltetradecane on non-polar columns (Kovats RI estimated near 1440–1460 on DB-1) makes it a valuable internal standard for GC-MS analysis of complex hydrocarbon mixtures, such as diesel range organics or insect cuticular hydrocarbon profiles [1]. Unlike linear n-alkane standards, its branched structure provides a retention time marker that is less likely to co-elute with linear alkanes, improving peak identification accuracy in formulations containing both linear and branched species.

Base Fluid for Low-Temperature Boundary Lubricants

As demonstrated by molecular dynamics simulation, 2,4-dimethyltetradecane promotes faster additive adsorption than n-hexadecane while maintaining a melting point of -37 °C, which is more than 50 °C below that of geminal dimethyl isomers [1][2]. This combination makes it a superior candidate for synthetic lubricant base stocks intended for cold-start conditions, where rapid boundary film formation and fluidity at sub-zero temperatures are both required.

Model Compound for Studying Methyl-Branching Effects in Polymerization Solvents

The well-defined 2,4-dimethyl substitution pattern provides a repeatable molecular probe for investigating solvent–polymer interactions, chain-transfer reactions, and catalyst selectivity in olefin polymerization research [1]. Its boiling point of 248 °C and moderate viscosity allow it to serve as a high-boiling, inert reaction medium that can be separated from lighter products by distillation, a practical advantage over lower-boiling branched alkanes.

Application

Selection Property

Validation Focus

GC Retention Index Standard

Distinct retention on non-polar columns

Co-elution check with linear alkanes

Low-temperature lubricant research

Low melting point and branched shape

Additive adsorption kinetics under cold-start conditions

Polymerization solvent model

Defined 2,4-substitution and moderate boiling range

Solvent–polymer interaction and chain-transfer studies

• [1] NIST 23 GC Method / Retention Index Database. Provides retention indices for 2,4-dimethyltetradecane and other alkanes. View Source
• [2] Japan Society of Mechanical Engineers. Solvent effects on adsorption of oiliness agents. 2017. View Source